2-chloro-N-(4-chlorophenyl)pyridine-3-carboxamide

• CAS No.: 56149-31-6
• Molecular Formula: C12H8Cl2N2O
• Molecular Weight: 267.11 g/mol
• IUPAC Name: 2-chloro-N-(4-chlorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8Cl2N2O/c13-8-3-5-9(6-4-8)16-12(17)10-2-1-7-15-11(10)14/h1-7H,(H,16,17)
• InChI Key: FBUKKWOCTWFCGO-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=C(C=C2)Cl

Description

2-chloro-N-(4-chlorophenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H8Cl2N2O and its molecular weight is 267.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Chloronicotinoyl chloride (4.0 g, 23 mmol) was added to a solution of 4-chloroaniline (3.2 g, 25 mmol) and N,N-diisopropylethylamine (7.7 mL, 46 mmol) in tetrahydrofuran (40 mL), and then the mixture was stirred at room temperature for 3 hours. Ethyl acetate (150 mL) was added to the reaction mixture, and the ethyl acetate layer was washed with a saturated aqueous sodium hydrogencarbonate solution (100 mL) twice and brine (100 mL) twice. The ethyl acetate layer was dried over anhydrous magnesium sulfate, the solvent was evaporated under reduced pressure, and the precipitated solid was filtered off. The solid was washed with diethyl ether:ethyl acetate (3:1), and then dried under reduced pressure to give 4.2 g of the title reference compound as a white solid. (Yield 82%)

Synthesis routes and methods II

Procedure details

To a solution of nicotinoyl chloride (0.500 g, 2.84 mmol) in 15 mL of 1,2-dichloroethane was added 4-chloroaniline (0.432 g, 3.41 mmol) and triethylamine (0.400 mL, 2.84 mmol), respectively. The reaction mixture was stirred at room temperature for 1 h before it was washed with water (2×), brine (1×), dried over Na2SO4, and the solvent removed in vacuo. The crude material was purified by chromatography over silica, using an eluent of 2% (2 M NH3 in methanol) in chloroform, to afford the amide (0.758 g, 100%).

Synthesis routes and methods III

Procedure details

To a mixture of 2-chloronicotinic acid (4 g) and 4-chloroanaline (3.2 g) and DIEA (6 ml) in CH2Cl2 (200 ml) was added EDC (6 g) and HOBt (3.3 g). The reaction was stirred at RT overnight and washed with 2 N NaOH (100 ml), H2O (150 ml) and brine (100 ml). The organic layer was dried over Na2SO4 and evaporated to give (2-chloro(3-pyridyl))-N-(4-chlorophenyl)carboxamide.